Cas no 1807102-60-8 (4-Amino-3-bromo-2-(trifluoromethyl)benzylamine)

• Product Name: 4-Amino-3-bromo-2-(trifluoromethyl)benzylamine
• CAS No: 1807102-60-8
• MF: C₈H₈BrF₃N₂
• MW: 269.061731338501
• CID: 4973487
• Update Time: 2025-06-24

4-Amino-3-bromo-2-(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-2-(trifluoromethyl)benzylamine

• Inchi： 1S/C8H8BrF3N2/c9-7-5(14)2-1-4(3-13)6(7)8(10,11)12/h1-2H,3,13-14H2
• InChI Key： QTQCTDPGOSKJPV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(CN)=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 1.7
• Topological Polar Surface Area: 52

Additional information on 4-Amino-3-bromo-2-(trifluoromethyl)benzylamine

Professional Introduction to 4-Amino-3-bromo-2-(trifluoromethyl)benzylamine (CAS No. 1807102-60-8)

4-Amino-3-bromo-2-(trifluoromethyl)benzylamine, with the chemical formula C₈H₆BrF₃N₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl amines and features a unique structural arrangement that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both amino and bromo substituents, along with a trifluoromethyl group, enhances its reactivity and potential applications in drug development.

The CAS number 1807102-60-8 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The molecular structure of 4-Amino-3-bromo-2-(trifluoromethyl)benzylamine consists of a benzene ring substituted with an amino group at the 4-position, a bromine atom at the 3-position, and a trifluoromethyl group at the 2-position. This specific configuration imparts distinct chemical properties that make it useful in various synthetic pathways.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. The trifluoromethyl group, in particular, is widely recognized for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has led to its incorporation in numerous drug candidates, including those under investigation for oncology and anti-inflammatory applications. The bromo substituent further increases the compound's utility as a building block in cross-coupling reactions, which are fundamental to modern organic synthesis.

One of the most compelling aspects of 4-Amino-3-bromo-2-(trifluoromethyl)benzylamine is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases. For instance, studies have demonstrated its potential use in creating small-molecule modulators that can interfere with aberrant signaling pathways associated with cancer. The amino group provides a handle for further functionalization, allowing chemists to introduce additional moieties that enhance selectivity or improve pharmacokinetic properties.

The pharmaceutical industry has been particularly keen on exploring aryl amine derivatives due to their diverse biological activities. The trifluoromethyl-substituted benzylamines have shown promise as scaffolds for drugs that exhibit both potency and selectivity. This has been evident in clinical trials where compounds incorporating similar motifs have advanced into late-stage development for conditions ranging from autoimmune disorders to neurodegenerative diseases. The bromo-containing intermediates derived from 4-Amino-3-bromo-2-(trifluoromethyl)benzylamine are particularly valuable for generating libraries of compounds that can be screened for novel therapeutic effects.

Synthetic methodologies involving 4-Amino-3-bromo-2-(trifluoromethyl)benzylamine have been refined over time to optimize yield and purity. Modern techniques such as palladium-catalyzed cross-coupling reactions allow for efficient introduction of additional functional groups at specific positions on the benzene ring. These advances have enabled the rapid assembly of complex molecules that would be challenging to access through traditional synthetic routes. Moreover, green chemistry principles have been increasingly applied to these processes, minimizing waste and improving sustainability.

TheCAS number 1807102-60-8 serves as a critical reference point for researchers working with this compound, ensuring consistency across different studies and publications. Databases such as Reaxys and SciFinder provide comprehensive information on its properties, including solubility, stability, and reactivity data. These resources are indispensable for designing experiments and interpreting results accurately. Additionally, regulatory agencies often require detailed documentation related to such compounds during drug approval processes, making reliable reference materials essential.

In conclusion, 4-Amino-3-bromo-2-(trifluoromethyl)benzylamine represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features—combining an amino group, a bromo substituent, and a trifluoromethyl moiety—make it a valuable tool for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications for aryl amine derivatives, compounds like this one will remain at the forefront of drug discovery efforts.